Bismuth, compd. with nickel (1:1)
Overview
Description
Scientific Research Applications
Extraction and Determination Methods : Bismuth and nickel compounds are used in aqueous thiocyanate solutions for the quantitative extraction and determination of nickel and bismuth, offering precise and efficient analytical methods (E. El-Nemma & A. Farag, 1994).
Electrochemical Analysis : Bismuth film electrodes (BiFE) have been developed as alternatives to mercury electrodes for the simultaneous determination of trace cobalt and nickel, demonstrating good reproducibility and low detection limits (E. Hutton et al., 2003).
Material Interaction Studies : Investigations into the interaction between bismuth and nickel, such as the penetration and embrittlement of solid nickel by bismuth vapor, are crucial for understanding material properties and behaviors at high temperatures (N. Marié et al., 2001).
Photonic Materials : Bismuth's unique properties, including diverse oxidation states and propensity to form clusters, make it valuable in photonic materials for applications in telecommunication, biomedicine, and lasers (Hong-Tao Sun et al., 2014).
Battery Technology : Bismuth-based electrodes are being explored for nickel–bismuth batteries, offering high energy, stability, and improved electrochemical performance (Yinxiang Zeng et al., 2018).
Environmental Remediation : Nickel doped bismuth selenide has shown remarkable photo-catalytic degradation of malachite green under visible light, indicating its potential for environmental clean-up applications (C. Kulsi et al., 2017).
Catalysis : Research into bismuth-doped nickel-cobalt ferrites has shown that bismuth doping can enhance the structural characteristics of these materials, making them effective photocatalysts for industrial dye removal (Naseem Abbas et al., 2021).
Electrocatalysis : The integration of bismuth nanoparticles on nickel foam has been investigated for ammonia synthesis via electrocatalytic nitrogen reduction, demonstrating the potential for efficient energy conversion processes (Guangzhe Li et al., 2021).
Future Directions
Bismuth-based systems are of great interest as they are considered to potentially replace high lead (Pb)-content solders used in high-temperature electronics . A bismuth–nickel (Bi–Ni) bimetal nanosheet with a mesoporous structure has been prepared via a self-template electrochemical in situ process for efficient hydrogen production .
properties
IUPAC Name |
bismuth;nickel |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Bi.Ni |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGRDPUAPARTXMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ni].[Bi] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BiNi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4065315 |
Source
|
| Record name | Bismuth, compd. with nickel (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4065315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.674 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bismuth; nickel | |
CAS RN |
12688-64-1 |
Source
|
| Record name | Bismuth, compd. with nickel (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12688-64-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bismuth, compd. with nickel (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bismuth, compd. with nickel (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4065315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bismuth, compound with nickel (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.508 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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